Cas no 1383727-17-0 (SC-2001)
SC-2001 structure
Product Name:SC-2001
CAS No:1383727-17-0
MF:C18H14BrN3O
MW:368.227262973785
CID:6842680
PubChem ID:71460757
Update Time:2025-03-31
SC-2001 Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL2172435
- 1383727-17-0
- 2-(5-((2H-Pyrrol-2-ylidene)methyl)-4-methoxy-1H-pyrrol-2-yl)-5-bromo-1H-indole
- SC-2001
-
- Inchi: 1S/C18H14BrN3O/c1-23-18-10-16(22-17(18)9-13-3-2-6-20-13)15-8-11-7-12(19)4-5-14(11)21-15/h2-10,20,22H,1H3/b16-15-,17-9-
- InChI Key: HQULZCASURMKEF-YJYORMKMSA-N
- SMILES: BrC1C=CC2C(C=1)=C/C(=C1\C=C(/C(=C/C3=CC=CN3)/N\1)OC)/N=2
Computed Properties
- Exact Mass: 367.03202Da
- Monoisotopic Mass: 367.03202Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.4Ų
SC-2001 Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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